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Compound of Interest

Compound Name: 2-Nitro-5-(trifluoromethoxy)benzamide

CAS No.: 1373232-62-2

Cat. No.: B578324

Get Quote

Senior Application Scientist Note: Initial research indicates that while the title compound, 2-Nitro-5-
(trifluoromethoxy)benzamide, is a chemically plausible structure, there is a notable absence of specific

peer-reviewed literature, patents, or comprehensive analytical data directly pertaining to it. This guide,

therefore, will provide a foundational analysis based on the well-documented chemistry of its constituent

functional groups and closely related analogs. The principles and methodologies outlined herein are

designed to be directly applicable to the study of this molecule, should it be synthesized. We will draw on

established knowledge of similar nitroaromatic and benzamide compounds to build a predictive and

practical framework for its structural elucidation and characterization.

Introduction: Contextualizing a Novel Benzamide
Derivative
Benzamides are a cornerstone of medicinal chemistry and materials science, valued for their diverse

biological activities and versatile chemical properties. The introduction of a nitro group (-NO2) and a

trifluoromethoxy group (-OCF3) onto the benzamide scaffold is anticipated to significantly modulate its

electronic and steric profile. The nitro group is a strong electron-withdrawing group, which can influence the

reactivity of the aromatic ring and participate in hydrogen bonding. The trifluoromethoxy group, often

considered a "super-lipo" substituent, dramatically increases lipophilicity and can enhance metabolic

stability and cell membrane permeability, making it a highly desirable feature in drug design.
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This guide will provide a comprehensive theoretical and practical framework for the structural analysis of 2-
Nitro-5-(trifluoromethoxy)benzamide. We will explore its anticipated spectroscopic signatures, potential

synthetic pathways, and the analytical techniques essential for its unambiguous identification and

characterization.

Predicted Molecular Structure and Key Physicochemical
Properties
The proposed structure of 2-Nitro-5-(trifluoromethoxy)benzamide is presented below. A systematic

analysis of this structure allows for the prediction of several key physicochemical properties that will govern

its behavior in both chemical and biological systems.

Property Predicted Value/Characteristic Rationale

Molecular Formula C8H5F3N2O4 Based on the constituent atoms.

Molecular Weight ~250.14 g/mol Sum of atomic weights.

Lipophilicity (LogP) Moderately High

The trifluoromethoxy group is a

strong contributor to lipophilicity.

The nitro and amide groups will

partially offset this.

Hydrogen Bond Donors 1 (from the amide -NH2)
The amide group provides a

hydrogen bond donor.

Hydrogen Bond Acceptors
4 (2 from nitro -NO2, 1 from amide

C=O, 1 from trifluoromethoxy -O-)

The oxygen atoms of the nitro,

carbonyl, and ether groups can act

as hydrogen bond acceptors.

Aqueous Solubility Low

The high lipophilicity conferred by

the trifluoromethoxy group is

expected to result in poor water

solubility.

digraph "2_Nitro_5_trifluoromethoxy_benzamide" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext, fontname="Helvetica", fontsize=12, fontcolor="#202124"];

edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

// Atom nodes

C1 [label="C"];
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C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N1 [label="N"];

O1 [label="O"];

O2 [label="O"];

C7 [label="C"];

O3 [label="O"];

N2 [label="N"];

H1[label="H"];

H2[label="H"];

O4 [label="O"];

C8 [label="C"];

F1 [label="F"];

F2 [label="F"];

F3 [label="F"];

H3[label="H"];

H4[label="H"];

H5[label="H"];

// Benzene ring

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituents

C1 -- C7;

C2 -- N1;

C5 -- O4;

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Amide group

C7 -- O3;

C7 -- N2;

N2 -- H1;

N2 -- H2;

// Nitro group

N1 -- O1;

N1 -- O2;

// Trifluoromethoxy group

O4 -- C8;

C8 -- F1;

C8 -- F2;

C8 -- F3;

// Ring hydrogens

C3 -- H3;

C4 -- H4;

C6 -- H5;
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Caption: Proposed retrosynthetic analysis for 2-Nitro-5-(trifluoromethoxy)benzamide.

Experimental Protocol: Proposed Synthesis of 2-Nitro-5-(trifluoromethoxy)benzamide

Nitration of a Precursor: A potential starting material, 2-chloro-5-(trifluoromethoxy)benzoic acid, would

undergo nitration. A common method involves the use of a nitrating mixture of concentrated nitric acid

and sulfuric acid at controlled low temperatures (e.g., 0-10 °C) to favor the desired regioselectivity. [1]2.

Purification of the Nitro-benzoic Acid: The crude 2-nitro-5-(trifluoromethoxy)benzoic acid would be

purified, likely through recrystallization from a suitable solvent system like ethanol/water.

Activation of the Carboxylic Acid: The purified benzoic acid would then be converted to a more reactive

species for amidation. A standard procedure is the reaction with thionyl chloride or oxalyl chloride to form

the corresponding acyl chloride.

Amidation: The acyl chloride would be reacted with a source of ammonia, such as aqueous or gaseous

ammonia, to form the final benzamide product.
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Final Purification: The crude 2-Nitro-5-(trifluoromethoxy)benzamide would be purified by techniques

such as recrystallization or column chromatography to yield the final product of high purity.

Spectroscopic and Analytical Characterization
A combination of spectroscopic and analytical techniques would be essential for the unambiguous

structural confirmation of 2-Nitro-5-(trifluoromethoxy)benzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the

amide protons. The aromatic region would likely display a complex splitting pattern due to the various

substituents. The amide protons may appear as a broad singlet.

¹³C NMR: The carbon NMR would provide information on the number and chemical environment of the

carbon atoms. The carbon attached to the trifluoromethoxy group and the carbonyl carbon of the amide

would be key diagnostic signals.

¹⁹F NMR: The fluorine NMR is a crucial tool for confirming the presence of the trifluoromethoxy group. A

single sharp resonance would be expected.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule,

which should correspond to the calculated molecular formula C8H5F3N2O4. The fragmentation pattern

observed in the mass spectrum can also provide valuable structural information.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in the

molecule.

Functional Group Expected Wavenumber (cm⁻¹)

N-H stretch (amide) 3400-3200

C=O stretch (amide) 1680-1630

N-O stretch (nitro) 1550-1500 and 1360-1290

C-O-C stretch (ether) 1250-1050

C-F stretch 1350-1150
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X-ray Crystallography
For a definitive three-dimensional structural elucidation, single-crystal X-ray diffraction would be the gold

standard. This technique would provide precise bond lengths, bond angles, and information about the

intermolecular interactions in the solid state. For example, studies on the related compound 2-chloro-3-

nitro-5-(trifluoromethyl)benzamide have revealed the formation of hydrogen-bonded dimers in the crystal

lattice. [2][3]

Potential Applications and Future Directions
While no specific applications for 2-Nitro-5-(trifluoromethoxy)benzamide have been reported, its

structural motifs suggest potential utility in several areas of research and development:

Medicinal Chemistry: The combination of the benzamide core, a known pharmacophore, with the

lipophilic and metabolically stable trifluoromethoxy group could lead to novel drug candidates. The nitro

group can also be a key feature in certain therapeutic agents, for instance, as a precursor to an amino

group which can be further functionalized.

Agrochemicals: Many commercial pesticides and herbicides contain nitroaromatic and fluorinated

moieties. The unique combination of functional groups in this molecule could impart interesting biological

activity in an agricultural context.

Materials Science: Nitro-containing aromatic compounds can have interesting optical and electronic

properties, suggesting potential applications in the development of novel organic materials.

Future research on 2-Nitro-5-(trifluoromethoxy)benzamide would logically begin with its successful

synthesis and full characterization. Subsequently, screening for biological activity in various assays would

be a critical step in exploring its potential as a lead compound in drug discovery or agrochemical

development.

Conclusion
2-Nitro-5-(trifluoromethoxy)benzamide represents an intriguing yet currently unexplored molecule at the

intersection of established pharmacophores and modern fluorine chemistry. This guide has provided a

comprehensive theoretical framework for its structural analysis, from predictive physicochemical properties

and a plausible synthetic strategy to a detailed plan for its spectroscopic and analytical characterization.

The insights drawn from closely related and well-documented compounds provide a solid foundation for

researchers and scientists to approach the synthesis and study of this novel benzamide derivative. The

successful elucidation of its structure and properties will be the first step towards unlocking its potential in

the fields of medicine, agriculture, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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